Cas no 1564946-75-3 (2,2-difluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol
• CAS No: 1564946-75-3
• MF: C₈H₅F₅O
• MW: 212.116719961166
• CID: 6275844
• PubChem ID: 104632703
• Update Time: 2025-05-22

2,2-difluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol
• EN300-1930765
• 1564946-75-3

• Inchi： 1S/C8H5F5O/c9-3-1-4(10)6(5(11)2-3)7(14)8(12)13/h1-2,7-8,14H
• InChI Key： JIIGPNAIGWGRIU-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC(=CC=1F)F)F)O)F

Computed Properties

• Exact Mass: 212.02605559g/mol
• Monoisotopic Mass: 212.02605559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,2-difluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol

2,2-Difluoro-1-(2,4,6-Trifluorophenyl)Ethan-1-Ol

The compound 2,2-difluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol (CAS No. 1564946-75-3) is a highly fluorinated organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its two fluorine atoms attached to the ethan-1-ol backbone and a trifluorophenyl group at the para position. The presence of multiple fluorine atoms imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials development. The trifluorophenyl group in this compound contributes to its high stability and lipophilicity, which are desirable traits in pharmaceuticals and agrochemicals. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.

The synthesis of 2,2-difluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol involves a multi-step process that typically includes nucleophilic substitution and fluorination reactions. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels. These advancements have been documented in recent publications, emphasizing the importance of optimizing synthetic pathways for fluorinated compounds.

In terms of physical properties, this compound exhibits a high melting point due to the strong van der Waals forces between the trifluorophenyl groups. Its solubility in organic solvents makes it suitable for use in various chemical reactions. The compound's reactivity is also influenced by the electron-withdrawing effects of the fluorine atoms, which enhance its electrophilic character and make it a versatile building block in organic synthesis.

Recent research has focused on the application of 2,2-difluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol in polymer chemistry. Its ability to form stable covalent bonds with other monomers has led to the development of novel polymers with improved thermal stability and mechanical properties. These polymers have potential applications in high-performance materials for aerospace and electronics industries.

The environmental impact of fluorinated compounds has also been a topic of interest. Studies have shown that while trifluorophenyl-containing compounds are generally stable under normal conditions, their degradation pathways under specific environmental conditions require further investigation. This understanding is crucial for ensuring sustainable practices in the production and use of such compounds.

In conclusion, 2,2-difluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol (CAS No. 1564946-75-3) is a versatile compound with promising applications across multiple disciplines. Its unique structure and chemical properties make it a valuable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to evolve, this compound is expected to play an increasingly important role in the development of innovative solutions.